Cas no 5270-49-5 (2,8-Dioxaspiro[4.5]decane-1,3-dione)

• Product Name: 2,8-Dioxaspiro[4.5]decane-1,3-dione
• CAS No: 5270-49-5
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• MDL: MFCD12088028
• CID: 380888
• PubChem ID: 43608941
• Update Time: 2025-10-12

2,8-Dioxaspiro[4.5]decane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,8-Dioxaspiro[4.5]decane-1,3-dione
• 2,8-dioxa-spiro[45]decane-1,3-dione
• 2H-Pyran-4-aceticacid, 4-carboxytetrahydro-, cyclic anhydride (8CI)
• Pyran-4-acetic acid,4-carboxytetrahydro-, cyclic anhydride (7CI)

• MDL： MFCD12088028
• Inchi： 1S/C8H10O4/c9-6-5-8(7(10)12-6)1-3-11-4-2-8/h1-5H2
• InChI Key： BPLDSHSHEFQZPP-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)OC(C2)=O)CC1

Computed Properties

• Exact Mass: 170.0579

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,8-Dioxaspiro[4.5]decane-1,3-dione

Introduction to 2,8-Dioxaspiro[4.5]decane-1,3-dione (CAS No. 5270-49-5)

2,8-Dioxaspiro[4.5]decane-1,3-dione, with the CAS number 5270-49-5, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound features a spirocyclic structure with two dioxane rings and a diketone moiety, making it a valuable scaffold for the synthesis of various bioactive molecules and pharmaceuticals.

The spirocyclic framework of 2,8-Dioxaspiro[4.5]decane-1,3-dione provides it with exceptional chemical stability and structural rigidity. These properties are crucial for its use in the development of drug candidates, as they can influence the compound's pharmacokinetic and pharmacodynamic profiles. Recent studies have highlighted the potential of this compound in various therapeutic areas, including anti-inflammatory and anti-cancer applications.

In the realm of medicinal chemistry, 2,8-Dioxaspiro[4.5]decane-1,3-dione has been explored as a building block for the synthesis of novel compounds with enhanced biological activities. For instance, researchers have utilized this scaffold to develop derivatives that exhibit potent anti-inflammatory effects by modulating specific signaling pathways involved in inflammation. These derivatives have shown promise in preclinical studies, demonstrating significant reductions in inflammatory markers and improved therapeutic outcomes.

Moreover, the unique structural features of 2,8-Dioxaspiro[4.5]decane-1,3-dione make it an attractive candidate for the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By attaching functional groups to the spirocyclic core, scientists can create prodrugs that enhance solubility, bioavailability, and target specificity. This approach has been particularly useful in overcoming challenges associated with drug delivery and improving patient compliance.

The synthetic versatility of 2,8-Dioxaspiro[4.5]decane-1,3-dione has also been leveraged in the development of novel materials and polymers. Its ability to undergo various chemical transformations makes it a valuable starting material for the synthesis of functionalized polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems, tissue engineering, and advanced materials science.

In addition to its applications in drug discovery and materials science, 2,8-Dioxaspiro[4.5]decane-1,3-dione has been studied for its potential as a fluorescent probe. Fluorescent probes are essential tools in bioimaging and diagnostics, allowing researchers to visualize cellular processes and monitor disease progression at the molecular level. The spirocyclic structure of this compound can be modified to introduce fluorophores, enabling its use as a sensitive and selective fluorescent probe.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent studies have evaluated the biodegradability and environmental fate of 2,8-Dioxaspiro[4.5]decane-1,3-dione. These studies have shown that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. This finding is significant as it suggests that the compound may have a lower environmental impact compared to other synthetic chemicals.

In conclusion, 2,8-Dioxaspiro[4.5]decane-1,3-dione (CAS No. 5270-49-5) is a versatile and promising compound with a wide range of applications in organic chemistry, medicinal chemistry, materials science, and bioimaging. Its unique spirocyclic structure provides it with valuable properties that make it an attractive scaffold for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.